Cas no 1341039-48-2 (2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid)

• Product Name: 2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid
• CAS No: 1341039-48-2
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 4585594
• Update Time: 2025-10-22

2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(tert-butoxycarbonyl)octahydrofuro[3,4-c]pyridin-1-yl)acetic acid
• 2-[5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridin-1-yl]acetic acid
• AM805149
• W14378
• 2-(5-(t-Butoxycarbonyl)octahydrofuro[3,4-c]pyridin-1-yl)acetic acid
• 2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid

• Inchi： 1S/C14H23NO5/c1-14(2,3)20-13(18)15-5-4-10-9(7-15)8-19-11(10)6-12(16)17/h9-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： ZCTMOLTVGPBKNK-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OC(C)(C)C)CCC2C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1

Additional information on 2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid

Introduction to 2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid (CAS No. 1341039-48-2)

2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-1H-furo3,4-cpyridin-1-ylacetic acid, identified by its CAS number 1341039-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex fused heterocyclic structure, which includes a furyl ring embedded within a piperidine framework. The presence of an oxycarbonyl (ester-like) functional group at the 2-position and a methylpropan-2-yl substituent at the 5-position further enhances its structural complexity and potential biological activity.

The molecular architecture of this compound suggests potential applications in the synthesis of bioactive molecules. Specifically, the furyl-piperidine core is a motif frequently encountered in drug candidates targeting neurological and cardiovascular disorders. The hexahydro prefix indicates the presence of a six-membered saturated ring fused to the piperidine nitrogen, which can influence the compound's pharmacokinetic properties such as solubility and metabolic stability. Additionally, the carboxylic acid moiety at the 1-position provides a site for further derivatization, enabling the exploration of diverse pharmacological profiles.

In recent years, there has been growing interest in heterocyclic compounds due to their inherent biological activity and synthetic versatility. The furo-cylopiperidine scaffold, as seen in this molecule, has been explored in several preclinical studies for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The oxycarbonyl group serves as a protective handle during synthetic routes and can be later converted into other functional groups to tailor the desired biological activity.

One of the key aspects that make 2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-furo3,4-cpyridin-1-ylacetic acid intriguing is its potential as a building block for more complex drug candidates. The combination of a furyl ring with a piperidine core creates a rigid structure that can interact favorably with biological targets. Furthermore, the presence of multiple substituents allows for fine-tuning of electronic and steric properties to optimize binding affinity. This flexibility has made such compounds valuable tools in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of these molecules with high precision. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 2-methylpropan-2-yl and other substituents influence interactions with biological targets such as enzymes and receptors. These studies often reveal critical interactions that are essential for achieving high potency and selectivity. For example, computational studies on related furo-cylopiperidine derivatives have highlighted the importance of hydrogen bonding networks involving the oxygen atoms of the oxycarbonyl group and nitrogen atoms within the piperidine ring.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, modern methodologies such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex heterocyclic frameworks more efficiently. These advances have not only streamlined the synthesis process but also opened new avenues for exploring structural diversity.

In addition to its potential as an intermediate in drug discovery, 1341039-48-2 may also find applications in materials science and agrochemical research. The unique structural features of this molecule make it a candidate for developing novel polymers or ligands with specific recognition properties. Furthermore, its ability to undergo various chemical transformations allows for the creation of derivatives with tailored functionalities for industrial applications.

The safety profile of 2-5-(2-methylpropan-2-yl)oxycarbonyl-3,3a,4,6,7,7a-hexahydro-furo3,4-cpyridin-1-y lacetic acid is another critical consideration during its development and application. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in pharmaceutical synthesis (such as DMSO or methanol), further investigations are needed to assess its stability under various conditions. Additionally， researchers must evaluate potential toxicity profiles through in vitro and in vivo assays to ensure its suitability for biological applications.

Looking ahead，the future prospects for this compound are promising，given its unique structural features and potential biological relevance。 As research continues to uncover new therapeutic targets，compounds like CAS No. 1341039-48 - 2 will play an increasingly important role in drug discovery efforts。 Furthermore， advances in synthetic chemistry will continue to enhance our ability to access structurally diverse derivatives，expanding their utility across multiple domains。